(3S,4S)-1-[(5-fluoro-2-pyrazol-1-ylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol

• IUPAC Name: (3S,4S)-1-[(5-fluoro-2-pyrazol-1-ylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol
• InChI: InChI=1S/C18H23FN4O2/c19-15-2-3-16(23-5-1-4-20-23)14(10-15)11-21-12-17(18(24)13-21)22-6-8-25-9-7-22/h1-5,10,17-18,24H,6-9,11-13H2/t17-,18-/m0/s1
• InChI Key: YLLAFGHXYGZSDT-ROUUACIJSA-N
• Canonical SMILES: C1COCCN1C2CN(CC2O)CC3=C(C=CC(=C3)F)N4C=CC=N4
• Isomeric SMILES: C1COCCN1[C@H]2CN(C[C@@H]2O)CC3=C(C=CC(=C3)F)N4C=CC=N4
• Molecular Formula: C18H23FN4O2
• Molecular Weight: 346.4 g/mol

Description

(3S,4S)-1-[(5-fluoro-2-pyrazol-1-ylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol is a synthetic organic compound with potential applications in medicinal chemistry. This compound features a complex structure that includes a pyrrolidine ring, a morpholine ring, and a pyrazole ring, making it a subject of interest for researchers exploring new therapeutic agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4S)-1-[(5-fluoro-2-pyrazol-1-ylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol typically involves multiple steps, including the formation of the pyrrolidine and morpholine rings, followed by the introduction of the pyrazole moiety. Common synthetic routes may include:

Formation of Pyrrolidine Ring: Starting from a suitable precursor, the pyrrolidine ring can be synthesized through cyclization reactions.

Introduction of Morpholine Ring: The morpholine ring can be introduced via nucleophilic substitution reactions.

Attachment of Pyrazole Ring: The pyrazole ring is often introduced through condensation reactions with appropriate reagents.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

(3S,4S)-1-[(5-fluoro-2-pyrazol-1-ylphenyl)methyl]-4-morpholin-4-ylpyrrolidin-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Various nucleophiles or electrophiles, depending on the desired substitution.

Major Products Formed

The major products formed from these